Cas no 2172255-30-8 (2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172255-30-8
• MF: C₁₂H₁₃BrN₄O
• MW: 309.161821126938
• CID: 6046183
• PubChem ID: 165590407
• Update Time: 2025-08-05

2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• 2-{1-[(2-bromophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}acetamide
• EN300-1610685
• 2172255-30-8

• Inchi： 1S/C12H13BrN4O/c1-8-11(6-12(14)18)15-16-17(8)7-9-4-2-3-5-10(9)13/h2-5H,6-7H2,1H3,(H2,14,18)
• InChI Key： ZOAOODLGDMQXBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C(C)=C(CC(N)=O)N=N1

Computed Properties

• Exact Mass: 308.02727g/mol
• Monoisotopic Mass: 308.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide

2-{1-(2-Bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide: A Comprehensive Overview

The compound 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide, identified by the CAS number 2172255-30-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique properties and versatility in synthetic chemistry. The molecule incorporates a bromophenyl group, a methyl-substituted triazole ring, and an acetamide functional group, making it a valuable substrate for further research and development.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in click chemistry have enabled more efficient and selective methods for constructing triazole-containing molecules. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been explored to streamline the formation of the triazole core in this compound. Such methodologies not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

The structural features of 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide make it an attractive candidate for drug discovery programs. The presence of a bromophenyl group introduces electronic diversity, while the triazole ring provides a rigid framework that can facilitate specific molecular interactions. Recent studies have highlighted the potential of this compound as a modulator of protein-protein interactions (PPIs), a challenging yet promising area in medicinal chemistry. Its ability to inhibit certain PPIs has been demonstrated in vitro, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in materials science. The incorporation of triazole moieties into polymer frameworks has been investigated to enhance mechanical properties and thermal stability. For example, researchers have reported the use of similar triazole-containing monomers in the synthesis of high-performance polymers for aerospace applications. The unique combination of functional groups in this compound could further expand its utility in creating advanced materials with tailored properties.

The chemical stability and reactivity of 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}acetamide have been extensively studied under various conditions. Recent findings indicate that the molecule exhibits remarkable stability under physiological conditions, making it suitable for prolonged exposure in biological systems. However, its reactivity towards nucleophilic attacks suggests potential applications in bioconjugation chemistry, where controlled lability is desired.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the molecule undergoes oxidative cleavage of the acetamide group, leading to the formation of less complex intermediates. These findings contribute to the development of sustainable chemical processes that minimize environmental footprint while maintaining high yields.

In conclusion, 2-{1-(2-bromophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yli}acetamide (CAS No. 2172255-30-) represents a versatile platform for exploring diverse chemical transformations and applications. Its unique structure and functional groups position it as a valuable tool in drug discovery, materials science, and sustainable chemistry. Continued research into its properties and applications will undoubtedly unlock new opportunities for advancing both scientific knowledge and industrial innovation.